Cas no 2227777-40-2 (rac-(1R,3R)-3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227777-40-2
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 6186411
• PubChem ID: 165675177
• Update Time: 2025-06-13

rac-(1R,3R)-3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine
• 2227777-40-2
• EN300-1990672
• rac-[(1R,3R)-3-(methanesulfonylmethyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C8H17NO2S/c1-8(2)6(4-9)7(8)5-12(3,10)11/h6-7H,4-5,9H2,1-3H3/t6-,7-/m0/s1
• InChI Key： MHPPAPXMYABOTH-BQBZGAKWSA-N
• SMILES： S(C)(C[C@H]1[C@H](CN)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.5Ų

Additional information on rac-(1R,3R)-3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227777-40-2)

The compound rac-(1R,3R)-3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227777-40-2) is a cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the methanesulfonylmethyl and dimethylcyclopropyl groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly focusing on this compound due to its stereochemical complexity and potential applications in drug discovery.

One of the key reasons for the growing interest in rac-(1R,3R)-3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine is its role in modulating biological pathways. The presence of the methanamine moiety allows for functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. Recent studies highlight its utility in developing enzyme inhibitors and receptor modulators, addressing current challenges in precision medicine and targeted therapies.

From a synthetic chemistry perspective, the dimethylcyclopropyl ring in rac-(1R,3R)-3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine offers steric constraints that influence molecular interactions. This characteristic is particularly relevant in the design of chiral catalysts and ligands, aligning with the industry's shift toward asymmetric synthesis. The compound's methanesulfonylmethyl group further enhances its reactivity, making it a versatile building block for C-C and C-N bond formations.

Environmental and sustainability considerations are also driving research into rac-(1R,3R)-3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine. As green chemistry gains traction, scientists are exploring eco-friendly synthetic routes for this compound, minimizing waste and energy consumption. Its potential biodegradability and low toxicity profile position it as a candidate for sustainable agrochemical formulations, addressing global demands for safer crop protection solutions.

In the context of drug development, rac-(1R,3R)-3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine has garnered attention for its possible neuroprotective effects. Preliminary data suggest its metabolites may interact with neurotransmitter systems, sparking investigations into treatments for neurodegenerative disorders—a hot topic given the aging global population. These findings align with frequent search queries like "new neuroprotective compounds 2024" and "cyclopropane derivatives in medicine."

The analytical characterization of rac-(1R,3R)-3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine employs advanced techniques such as chiral HPLC and NMR spectroscopy. These methods are critical for ensuring stereochemical purity, a common concern among researchers searching for "chiral separation techniques" or "CAS 2227777-40-2 analysis." Regulatory compliance also necessitates rigorous impurity profiling, reflecting industry priorities for quality control in fine chemical production.

Market trends indicate rising demand for rac-(1R,3R)-3-(methanesulfonylmethyl)-2,2-dimethylcyclopropylmethanamine in Asia-Pacific regions, driven by pharmaceutical outsourcing and agrochemical innovation. This correlates with search patterns like "cyclopropylamine suppliers" and "specialty chemicals market growth." The compound's patent landscape and generic synthesis routes are additional focal points for manufacturers aiming to capitalize on its commercial potential while navigating intellectual property considerations.